Cas no 338959-85-6 ((4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone)

(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone is a specialized organic compound featuring a pyridine core substituted with a trifluoromethyl group, a 4-hydroxyphenoxy moiety, and a (4-chlorophenyl)methanone functional group. Its structural complexity imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyphenoxy and chlorophenyl components contribute to selective binding interactions. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, offering potential applications in drug discovery and crop protection. Its well-defined structure allows for precise modifications, facilitating the development of targeted compounds with improved efficacy and selectivity.

(4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone structure

338959-85-6 structure

Product Name:(4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone

CAS No:338959-85-6

MF:

MW:

MDL:MFCD00244684

CID:4648053

Update Time:2025-06-13

(4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone Chemical and Physical Properties

Names and Identifiers

- (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone
- MDL： MFCD00244684

(4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C156005-25mg	(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6		25mg	$ 230.00	2022-06-01
TRC	C156005-50mg	(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6		50mg	$ 380.00	2022-06-01
Matrix Scientific	165737-500mg	(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6		500mg	$918.00	2023-09-07
Matrix Scientific	165737-1g	(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6		1g	$1836.00	2023-09-07
Matrix Scientific	165737-5g	(4-Chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6		5g	$7343.00	2023-09-07
Key Organics Ltd	5L-011-1MG	(4-chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	5L-011-5MG	(4-chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	5L-011-10MG	(4-chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	5L-011-0.5G	(4-chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	5L-011-1G	(4-chlorophenyl)[3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinyl]methanone	338959-85-6	>90%	1g	£770.00	2025-02-08

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Additional information on (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone

Comprehensive Analysis of (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6)

The compound (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a hydroxyphenoxy moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions regarding this compound is its synthetic pathway and reactivity. Researchers often seek information on how to efficiently synthesize (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone due to its complex structure. The presence of the trifluoromethyl group, a hallmark of modern medicinal chemistry, enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research.

Another trending topic is the environmental impact and degradation pathways of such compounds. With increasing regulatory scrutiny on chemical sustainability, understanding the biodegradation of (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone is crucial. Analytical techniques like LC-MS and NMR are frequently employed to study its stability under various conditions, addressing concerns raised by environmental scientists and regulatory bodies.

The agrochemical industry has also shown interest in this compound, particularly for its potential as a herbicide or pesticide intermediate. The 4-chlorophenyl and hydroxyphenoxy groups are known to confer herbicidal activity, aligning with the growing demand for eco-friendly crop protection solutions. This aligns with the surge in searches for sustainable agrochemicals and green chemistry innovations.

From a pharmacological perspective, the compound's ability to modulate biological targets has sparked curiosity. Questions like "How does (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone interact with enzymes?" are common in academic forums. Preliminary data suggest it may inhibit tyrosine kinases, a key focus area for cancer therapy, which explains its prominence in recent literature.

In summary, (4-Chlorophenyl)3-(4-hydroxyphenoxy)-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338959-85-6) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and environmental science. Its structural complexity and functional groups like trifluoromethyl and hydroxyphenoxy make it a compelling subject for ongoing research. By addressing trending queries and leveraging advanced analytical techniques, scientists continue to unlock its full potential.